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Compound of Interest

Compound Name: 1-Propanethiol

Cat. No.: B107717

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and
safety protocols for 1-propanethiol. The information is intended to support laboratory research
and development activities.

Chemical Identity and Physical Properties

1-Propanethiol, also known as n-propyl mercaptan, is a volatile, colorless liquid with a strong,
unpleasant odor.[1] It is an organosulfur compound with the chemical formula CsHsS.[1]

Table 1: Physicochemical Properties of 1-Propanethiol
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Property Value Source(s)
CAS Number 107-03-9 [1]
Molecular Formula CsHsS [1]
Molecular Weight 76.16 g/mol [1]
Appearance Colorless to pale yellow liquid [1]
Odor Strong, offensive, cabbage-like  [1]
Boiling Point 67-68 °C (153-154 °F; 340-341 o
K)
Melting Point -113 °C (-171 °F; 160 K) [1]
Density 0.84 g/mL at 25 °C [1]
Solubility in Water Slightly soluble (1.9 g/L at 1]
25°C)
Vapor Pressure 155 mmHg at 25 °C (77°F) [1]
Flash Point -21 °C (-5 °F) [1]
Refractive Index (n20/D) 1.437 [4]
pKa ~10.5 [1]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 1-propanethiol.

Table 2: 1H NMR Spectral Data (Solvent: CDClIs)
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Chemical Shift o Coupling Constant .
Multiplicity . Assignment

(ppm) (J9) in Hz

~2.5-2.6 Quartet ~7.5 -CHz2-S

~1.6-1.7 Sextet ~7.5 -CH2-

~1.0 Triplet ~7.5 -CHs

~1.3 Triplet ~7.5 -SH

Table 3: 13C NMR Spectral Data

Chemical Shift (ppm) Assighment
~13.5 -CHs

~25.8 -CHa-

~27.7 -CH2-S

Table 4: Infrared (IR) Spectroscopy Data

Wavenumber (cm~—2) Intensity Assignment
2960-2870 Strong C-H stretch (alkane)
2550-2600 Weak S-H stretch

1465 Medium C-H bend (CH2)
1375 Medium C-H bend (CHs)
~700-600 Medium C-S stretch

Table 5: Mass Spectrometry (MS) Data
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miz Relative Intensity (%) Proposed Fragment
76 94.4 [M]* (Molecular ion)
47 100 [CHsS]*

43 86.9 [C3H]*

42 83.1 [CsHe]*

41 76.7 [CsHs]*

Synthesis of 1-Propanethiol

1-Propanethiol can be synthesized through several routes. Common laboratory and industrial
methods include the reaction of a 1-halopropane with a sulfur nucleophile or the addition of
hydrogen sulfide to propene.[1][5]

Experimental Protocol: Synthesis from 1-Bromopropane
and Thiourea

This two-step method involves the formation of an isothiouronium salt followed by its
hydrolysis.

Step 1: Formation of S-Propylisothiouronium Bromide

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
thiourea (1.0 equivalent) in ethanol.

 To this solution, add 1-bromopropane (1.0 equivalent) dropwise at room temperature.
 After the addition is complete, heat the mixture to reflux for 2-3 hours.

¢ Cool the reaction mixture to room temperature and then in an ice bath to precipitate the S-
propylisothiouronium bromide.

¢ Collect the solid product by vacuum filtration and wash with cold ethanol.

Step 2: Hydrolysis to 1-Propanethiol
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In a separate round-bottom flask, prepare a solution of sodium hydroxide (2.5 equivalents) in
water.

Add the S-propylisothiouronium bromide prepared in the previous step to the sodium
hydroxide solution.

Heat the mixture to reflux for 2-3 hours. The 1-propanethiol will be formed and, due to its
low boiling point, may begin to distill.

Set up a distillation apparatus to collect the 1-propanethiol as it is formed. The boiling point
of 1-propanethiol is 67-68 °C.

The collected distillate will be an azeotrope of 1-propanethiol and water. Separate the
organic layer.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

For further purification, the dried 1-propanethiol can be redistilled.
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Step 1: Isothiouronium Salt Formation

Thiourea in Ethanol 1-Bromopropane
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Step 2: Hydrolysis
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1-Propanethiol

Click to download full resolution via product page

Workflow for the synthesis of 1-propanethiol from 1-bromopropane and thiourea.
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Safety and Toxicology

1-Propanethiol is a hazardous substance and must be handled with appropriate safety
precautions. It is highly flammable and harmful if swallowed.

Table 6: Toxicological Data

Parameter Value Species Route Source(s)

LDso 1790 mg/kg Rat Oral [3]

GHS Hazard Information

e Pictograms:

(¢]

Flame (Flammable)

[¢]

Exclamation Mark (Harmful, Irritant)

Health Hazard

[¢]

o

Environment

¢ Signal Word: Danger

e Hazard Statements:

[¢]

H225: Highly flammable liquid and vapor.

o H302: Harmful if swallowed.

o H315: Causes skin irritation.

o H317: May cause an allergic skin reaction.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.
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o H410: Very toxic to aquatic life with long lasting effects.

Safety and Handling Protocols

» Engineering Controls: Work in a well-ventilated fume hood to minimize inhalation exposure.
o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile), a lab coat, and closed-toe

shoes.

o Respiratory Protection: If ventilation is inadequate, use a respirator with an appropriate

organic vapor cartridge.

o Fire Safety: Keep away from heat, sparks, open flames, and other ignition sources. Use dry
chemical, foam, or carbon dioxide fire extinguishers.

o Spill Management: In case of a spill, absorb with an inert material (e.g., vermiculite, sand)
and place in a sealed container for disposal.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Click to download full resolution via product page
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Logical relationships for the safe handling and storage of 1-propanethiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b107717?utm_src=pdf-body
https://www.benchchem.com/product/b107717?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Propanethiol
https://www.researchgate.net/figure/nfrared-spectra-of-Propanethiol-ices-showing-two-different-phases-deposited-at-4-K_fig2_317957784
http://chemistry.miamioh.edu/gung/CHM526/pdfs/nmr.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C107039&Mask=200
https://www.nbinno.com/article/food-flavors/understanding-1-propanethiol-properties-synthesis-industrial-significance-km
https://www.benchchem.com/product/b107717#1-propanethiol-cas-number-107-03-9-properties
https://www.benchchem.com/product/b107717#1-propanethiol-cas-number-107-03-9-properties
https://www.benchchem.com/product/b107717#1-propanethiol-cas-number-107-03-9-properties
https://www.benchchem.com/product/b107717#1-propanethiol-cas-number-107-03-9-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b107717?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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